Cas no 953411-03-5 (2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester)

2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester structure

953411-03-5 structure

Product Name:2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester

CAS No:953411-03-5

MF:C₁₅H₁₈BNO₆

MW:319.117524623871

CID:802627

PubChem ID:57356917

Update Time:2025-04-19

2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1,4-dicarboxylicacid, 2-borono-, 1-(1,1-dimethylethyl) 4-methyl ester
- [4-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
- 2-BORONO-1H-INDOLE-1,4-DICARBOXYLIC ACID TERT-BUTYL 4-METHYL ESTER
- 2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester
- 1H-Indole-1,4-dicarboxylic acid, 2-borono-, 1-(1,1-dimethylethyl) 4-methyl ester
- DTXSID80723487
- 953411-03-5
- [1-(tert-Butoxycarbonyl)-4-(methoxycarbonyl)-1H-indol-2-yl]boronic acid
- 1H-Indole-1,4-dicarboxylic acid,2-borono-,1-(1,1-dimethylethyl)4-methyl ester
- SCHEMBL759757
- (1-(tert-Butoxycarbonyl)-4-(methoxycarbonyl)-1H-indol-2-yl)boronic acid
- Inchi： 1S/C15H18BNO6/c1-15(2,3)23-14(19)17-11-7-5-6-9(13(18)22-4)10(11)8-12(17)16(20)21/h5-8,20-21H,1-4H3
- InChI Key： WNDIMVXXLXLEPA-UHFFFAOYSA-N
- SMILES： O(C(N1C(B(O)O)=CC2C(C(=O)OC)=CC=CC1=2)=O)C(C)(C)C

Computed Properties

Exact Mass: 319.12300
Monoisotopic Mass: 319.1227175g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 463
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 98Å²

Experimental Properties

Density: 1.24
Boiling Point: 501.6°C at 760 mmHg
Flash Point: 257.1°C
Refractive Index: 1.546
PSA: 97.99000
LogP: 0.89090

2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11005-100MG	2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester	953411-03-5	95%	100MG	￥ 1,280.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11005-250MG	2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester	953411-03-5	95%	250MG	￥ 2,052.00	2023-04-12
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